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Compound of Interest

tris[4-(2-methylpropyl)phenyl]
Compound Name:
phosphate

Cat. No.: B167221

An In-depth Technical Guide to the Commercial Production of Tris[4-(2-methylpropyl)phenyl]
Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tris[4-(2-methylpropyl)phenyl] phosphate is an organophosphate compound primarily
utilized as a flame retardant and plasticizer in a variety of industrial applications. Its chemical
structure, featuring three 4-(2-methylpropyl)phenyl groups attached to a central phosphate
moiety, imparts desirable fire-resistant properties to polymers and coatings. This technical
guide provides a comprehensive overview of the commercial production of tris[4-(2-
methylpropyl)phenyl] phosphate, detailing the synthetic pathway, experimental protocols,
and relevant chemical data. The synthesis is a two-step process involving the Friedel-Crafts
alkylation of phenol followed by phosphorylation. This document is intended for researchers,
scientists, and professionals in drug development who may encounter or have an interest in
this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of tris[4-(2-methylpropyl)phenyl]
phosphate is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b167221?utm_src=pdf-interest
https://www.benchchem.com/product/b167221?utm_src=pdf-body
https://www.benchchem.com/product/b167221?utm_src=pdf-body
https://www.benchchem.com/product/b167221?utm_src=pdf-body
https://www.benchchem.com/product/b167221?utm_src=pdf-body
https://www.benchchem.com/product/b167221?utm_src=pdf-body
https://www.benchchem.com/product/b167221?utm_src=pdf-body
https://www.benchchem.com/product/b167221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 68937-40-6

Molecular Formula C30H3904P

Molecular Weight 494.60 g/mol

Boiling Point 534.5°C at 760 mmHg
Density 1.083 g/cm3

Purity (Typical) >95%

Commercial Production Methodology

The commercial synthesis of tris[4-(2-methylpropyl)phenyl] phosphate is typically achieved
through a two-stage process:

o Step 1: Friedel-Crafts Alkylation of Phenol
o Step 2: Phosphorylation of 4-(2-methylpropyl)phenol

An overview of this synthetic workflow is illustrated in the diagram below.
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Caption: Synthetic workflow for tris[4-(2-methylpropyl)phenyl] phosphate production.

Experimental Protocols

The following sections provide detailed methodologies for the key experimental steps in the
production of tris[4-(2-methylpropyl)phenyl] phosphate.
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Step 1: Synthesis of 4-(2-methylpropyl)phenol (Friedel-
Crafts Alkylation)

This reaction involves the electrophilic aromatic substitution of phenol with isobutylene,
catalyzed by a strong acid or a Lewis acid.[1][2] The para-substituted product is favored due to
its higher thermodynamic stability.[1][2]

Reactants and Catalysts:

Compound Role
Phenol Aromatic Substrate
Isobutylene Alkylating Agent

Sulfuric Acid (H2S0a4) or Aluminum Chloride

Catalyst
(AICI5)

Generalized Procedure:

e To areaction vessel equipped with a stirrer, thermometer, and gas inlet, molten phenol is
charged.

e A catalytic amount of a strong acid (e.g., concentrated sulfuric acid) or a Lewis acid (e.qg.,
aluminum chloride) is added to the phenol.[3]

e The mixture is heated to a temperature range of 50-125°C.[2]
 |sobutylene gas is then bubbled through the reaction mixture with vigorous stirring.

e The reaction is monitored for the consumption of phenol and the formation of the desired
product. Initially, a mixture of ortho and para isomers is formed, but with time, the equilibrium
shifts towards the more stable para isomer.[2]

e Upon completion, the catalyst is neutralized. In the case of a Lewis acid catalyst, this is
typically done by quenching with water.
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e The organic layer is separated, washed, and the crude 4-(2-methylpropyl)phenol is purified
by distillation.

Step 2: Synthesis of Tris[4-(2-methylpropyl)phenyl]
phosphate (Phosphorylation)

In this step, the synthesized 4-(2-methylpropyl)phenol undergoes esterification with
phosphorus oxychloride.[1][4]

Reactants:
Compound Role Molar Ratio
4-(2-methylpropyl)phenol Nucleophile 3
Phosphorus Oxychloride )
Electrophile 1
(POCls)
Magnesium Chloride (MgClz) )
Catalyst Catalytic amount

(optional)

Generalized Procedure:

Three molar equivalents of 4-(2-methylpropyl)phenol are charged into a reaction vessel.[1]
» A catalytic amount of a Lewis acid, such as magnesium chloride, may be added.[1]
e The mixture is heated to a temperature between 80-100°C.[1]

» One molar equivalent of phosphorus oxychloride is added dropwise to the heated phenol
derivative with constant stirring. The reaction is exothermic and produces hydrogen chloride
(HCI) gas as a byproduct, which must be scrubbed.[1]

» After the addition is complete, the reaction mixture is maintained at the elevated temperature
to drive the reaction to completion.

e The crude product is then purified. A common method for purification is fractional distillation
under reduced pressure (0.1-1 mmHg) to remove any unreacted starting materials and
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byproducts.[1] The expected yield for this step is generally greater than 85%.[1]

Mechanism of Action as a Flame Retardant

Tris[4-(2-methylpropyl)phenyl] phosphate functions as a flame retardant primarily in the
condensed phase. During combustion, it undergoes thermal decomposition to form phosphoric
acid. The phosphoric acid then catalyzes the dehydration of the polymer matrix, leading to the
formation of a char layer. This char layer acts as an insulating barrier, reducing the transfer of
heat and combustible gases to the flame, thereby inhibiting the combustion process.[4]

(Phosphonc Acid FormanunHCa'a\yuc Dehydration & Char Formation

Heat —»(Po\ymer + Tris[4-(2-methylpropyl)phenyl] phosphate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial production of tris[4-(2-methylpropyl)phenyl]
phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167221#commercial-production-of-tris-4-2-
methylpropyl-phenyl-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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